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Compound of Interest

Compound Name:
N-Boc-4-

carboxymethoxypiperidine

Cat. No.: B060413 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of modern medicinal chemistry, the piperidine moiety stands as a privileged

scaffold, frequently incorporated into the architecture of a vast array of therapeutic agents to

enhance their pharmacological profiles. Among the diverse range of functionalized piperidines,

N-Boc-4-carboxymethoxypiperidine has emerged as a particularly versatile and valuable

building block. Its unique structural features, comprising a sterically accessible carboxymethoxy

group for diverse chemical elaborations and a Boc-protected nitrogen for controlled synthetic

manipulations, offer a powerful platform for the construction of complex and novel drug

candidates. This technical guide provides a comprehensive overview of the synthesis, key

applications, and experimental protocols associated with N-Boc-4-
carboxymethoxypiperidine, underscoring its significance as a pivotal intermediate in

contemporary drug discovery and development.

Physicochemical Properties
A thorough understanding of the physicochemical properties of N-Boc-4-
carboxymethoxypiperidine is essential for its effective utilization in organic synthesis. The

table below summarizes key properties of this compound and its immediate precursor, N-Boc-

4-hydroxypiperidine.
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Property
N-Boc-4-
carboxymethoxypiperidine
(Predicted)

N-Boc-4-
hydroxypiperidine[1][2]

Molecular Formula C₁₂H₂₁NO₅ C₁₀H₁₉NO₃

Molecular Weight 259.30 g/mol 201.26 g/mol

Appearance White to off-white solid
White to off-white crystalline

powder

Melting Point Not available 61-65 °C

Boiling Point >300 °C (Predicted) 292.3 °C at 760 mmHg

Solubility
Soluble in polar organic

solvents

Soluble in methanol, ethanol,

DCM

pKa (Carboxylic Acid) ~3-4 (Predicted) ~14.80 (hydroxyl group)

Synthesis of N-Boc-4-carboxymethoxypiperidine: A
Two-Step Approach
The synthesis of N-Boc-4-carboxymethoxypiperidine is typically achieved through a

straightforward two-step process starting from the commercially available N-Boc-4-

hydroxypiperidine. This process involves an initial O-alkylation followed by ester hydrolysis.

N-Boc-4-hydroxypiperidine Intermediate Ester
(tert-Butyl 4-(2-ethoxy-2-oxoethoxy)piperidine-1-carboxylate)

 O-alkylation
(NaH, Ethyl bromoacetate, THF) N-Boc-4-carboxymethoxypiperidine

 Hydrolysis
(LiOH, THF/H₂O)

N-Boc-4-carboxymethoxypiperidine

Amide Coupling
(e.g., HATU, DIPEA)

Amine Moiety (Ar-NH₂)

CCR2 Antagonist Precursor
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Cell Membrane

CCR2

G-Protein Activation

CCL2

 binds

PLC

PIP₂

 hydrolyzes

IP₃ DAG

Ca²⁺ Release PKC Activation

Downstream Signaling
(MAPK, PI3K/Akt)

Inflammation
(Monocyte Recruitment)
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CXCR4

G-Protein Activation

PI3K/Akt Pathway MAPK/ERK Pathway

Cell Survival
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Cell Migration
& Invasion

CXCL12
(in metastatic niche)

 binds
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [N-Boc-4-carboxymethoxypiperidine: A Versatile Scaffold
for Innovations in Drug Discovery]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b060413#n-boc-4-carboxymethoxypiperidine-as-a-
versatile-building-block-in-organic-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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